Cas no 1261850-37-6 (2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone)
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone
-
- Inchi: 1S/C10H8BrF3O3/c1-5(11)9(16)7-4-6(2-3-8(7)15)17-10(12,13)14/h2-5,15H,1H3
- InChI Key: LXVJKHZXGGDQCF-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C(=CC=C(C=1)OC(F)(F)F)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004249-250mg |
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone |
1261850-37-6 | 97% | 250mg |
475.20 USD | 2021-07-04 | |
| Alichem | A013004249-500mg |
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone |
1261850-37-6 | 97% | 500mg |
823.15 USD | 2021-07-04 | |
| Alichem | A013004249-1g |
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone |
1261850-37-6 | 97% | 1g |
1,445.30 USD | 2021-07-04 |
2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone
Latest Research Insights on 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS: 1261850-37-6)
The compound 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone (CAS: 1261850-37-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and bromo-hydroxy functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a potent inhibitor of specific inflammatory pathways. The research demonstrated that 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone effectively targets key enzymes involved in the NF-κB signaling pathway, thereby reducing pro-inflammatory cytokine production. The study utilized both in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead candidate for developing novel anti-inflammatory drugs.
Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed an improved synthetic route for 1261850-37-6. The new method employs a catalytic system that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production, addressing previous challenges related to the compound's complex synthesis.
Furthermore, preliminary results from a collaborative study between academic and industry researchers suggest that 2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone exhibits notable antimicrobial activity against drug-resistant bacterial strains. The compound's unique structural features appear to disrupt bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic resistance. These findings were presented at the 2023 International Conference on Antimicrobial Agents and Chemotherapy (ICAAC).
In summary, the latest research on 1261850-37-6 underscores its multifaceted potential in drug discovery and development. Ongoing studies are expected to further explore its therapeutic applications, pharmacokinetics, and safety profile, paving the way for future clinical trials. Researchers and industry professionals are encouraged to monitor these developments closely, as they may lead to groundbreaking innovations in the treatment of inflammatory and infectious diseases.
1261850-37-6 (2-Bromo-2'-hydroxy-5'-(trifluoromethoxy)propiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)